Cas no 25574-19-0 (1-(4-Bromophenyl)-3-chloropropan-1-ol)

1-(4-Bromophenyl)-3-chloropropan-1-ol is a versatile brominated and chlorinated aromatic alcohol, primarily employed as a key intermediate in organic synthesis and pharmaceutical research. Its distinct molecular structure, featuring both bromo and chloro functional groups, enables selective reactivity in cross-coupling reactions, nucleophilic substitutions, and other transformations. The compound’s stability under controlled conditions and high purity make it suitable for precise applications in medicinal chemistry and material science. Its utility in constructing complex molecular frameworks, particularly in the development of bioactive compounds, underscores its importance in synthetic chemistry. Proper handling and storage are recommended due to its reactive functional groups.
1-(4-Bromophenyl)-3-chloropropan-1-ol structure
25574-19-0 structure
Product Name:1-(4-Bromophenyl)-3-chloropropan-1-ol
CAS No:25574-19-0
MF:C9H10BrClO
MW:249.532101154327
CID:1426600
Update Time:2025-11-04

1-(4-Bromophenyl)-3-chloropropan-1-ol Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanol, 4-bromo-a-(2-chloroethyl)-
    • 1-(4-bromophenyl)-3-chloropropan-1-ol
    • Benzenemethanol, 4-bromo-alpha-(2-chloroethyl)-
    • 1-(4-Bromo-phenyl)-3-chloro-propan-1-ol
    • 1-(4-Bromophenyl)-3-chloropropan-1-ol
    • Inchi: 1S/C9H10BrClO/c10-8-3-1-7(2-4-8)9(12)5-6-11/h1-4,9,12H,5-6H2
    • InChI Key: STJKBOMYDGMFKB-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)C(CCCl)O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 124
  • XLogP3: 2.7
  • Topological Polar Surface Area: 20.2

1-(4-Bromophenyl)-3-chloropropan-1-ol Pricemore >>

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Additional information on 1-(4-Bromophenyl)-3-chloropropan-1-ol

Comprehensive Overview of 1-(4-Bromophenyl)-3-chloropropan-1-ol (CAS No. 25574-19-0)

1-(4-Bromophenyl)-3-chloropropan-1-ol (CAS No. 25574-19-0) is a specialized organic compound widely utilized in pharmaceutical intermediates and fine chemical synthesis. Its molecular structure, featuring a bromophenyl group and a chloropropanol moiety, makes it a versatile building block for researchers focusing on drug discovery and material science. With the growing demand for high-purity intermediates, this compound has gained attention for its role in developing targeted therapies and advanced polymers.

In recent years, the compound’s relevance has surged due to its applications in green chemistry and sustainable synthesis. Researchers are exploring its potential in catalysis and biodegradable materials, aligning with global trends toward eco-friendly production. Analytical techniques like HPLC and NMR spectroscopy are commonly employed to verify its purity, a critical factor for industries prioritizing quality control and regulatory compliance.

The synthesis of 1-(4-Bromophenyl)-3-chloropropan-1-ol often involves Grignard reactions or reductive amination, methods frequently discussed in organic chemistry forums. Its solubility in polar solvents like ethanol and dichloromethane facilitates its use in laboratory-scale experiments. As interest in custom synthesis grows, this compound is increasingly requested by contract research organizations (CROs) for proprietary projects.

Safety and handling of CAS No. 25574-19-0 are also hot topics, with users searching for MSDS guidelines and storage recommendations. Proper ventilation and personal protective equipment (PPE) are emphasized in technical datasheets. Additionally, its stability under refrigeration and inert atmosphere conditions is often highlighted to ensure long-term usability.

From a commercial perspective, 1-(4-Bromophenyl)-3-chloropropan-1-ol is listed by major chemical suppliers with varying purity grades, catering to diverse industrial needs. Its pricing trends are influenced by bromine and chlorine feedstock availability, a point of interest for procurement specialists. For those seeking cost-effective alternatives, derivatives like 4-bromobenzaldehyde are occasionally compared in synthetic route optimization studies.

In conclusion, CAS No. 25574-19-0 remains a critical component in modern chemistry, bridging gaps between academic research and industrial applications. Its adaptability to scalable processes and alignment with sustainability goals ensure its continued relevance in scientific advancements.

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